Cas no 84611-23-4 (Erdosteine)

Erdosteine is a mucolytic and antioxidant agent used primarily in the treatment of chronic obstructive pulmonary disease (COPD) and other respiratory conditions characterized by excessive mucus production. Its mechanism of action involves the breakdown of disulfide bonds in mucus glycoproteins, reducing viscosity and improving clearance. Additionally, Erdosteine exhibits free radical scavenging properties, protecting lung tissue from oxidative damage. The prodrug is metabolized into active thiol derivatives, ensuring sustained therapeutic effects. Its dual action—mucolytic and antioxidant—makes it a valuable option for managing respiratory disorders with underlying oxidative stress. Clinical studies support its efficacy in reducing exacerbations and improving symptoms in patients with chronic bronchitis.
Erdosteine structure
Erdosteine structure
Product Name:Erdosteine
CAS No:84611-23-4
MF:C8H11NO4S2
MW:249.307239770889
MDL:MFCD00867664
CID:60734
PubChem ID:253661978
Update Time:2025-06-14

Erdosteine Chemical and Physical Properties

Names and Identifiers

    • Erdosteine
    • 2-[2-OXO-2-(2-OXO-TETRAHYDROTHIOPHEN-3-YLAMINO)ETHYLTHIO]ACETIC ACID
    • [[2-oxo-2-[(tetrahydro-2-oxo-3-thienyl)amino]ethyl]thio]acetic acid
    • ((2-oxo-2-((tetrahydro-2-oxo-3-thienyl)amino)ethyl)thio)-aceticaci
    • acide((2-oxo-3-tetrahydrothienylcarbamoyl)-methylthio)acetique
    • dl-s-(2-(n-3-(2-oxotetrahydrotheinyl)acetamido))thioglycolicacid
    • pv144
    • ERDOSTEINE BP98
    • [[(Tetrahydro-2-oxothiophene-3-yl)carbamoyl]methylthio]acetic acid
    • [[2-Oxo-2-[[(2-oxotetrahydrothiophen)-3-yl]amino]ethyl]thio]acetic acid
    • KW-9144 RV-144
    • Acetic acid, 2-[[2-oxo-2-[(tetrahydro-2-oxo-3-thienyl)amino]ethyl]thio]-
    • RV 144
    • Dithiosteine
    • KW-9144
    • R,S-erdosteine
    • RV-144
    • ({2-Oxo-2-[(2-oxotetrahydro-3-thienyl)amino]ethyl}sulfanyl)acetic acid
    • 2-[[2-Oxo-2-[(tetrahydro-2-oxo-3-thienyl)amino]ethyl]thio]acetic acid
    • N-(Tetrahydro-2-oxo-3-thienyl)-3-thiapentanedioic Acid Monoamide
    • Erdosteinum [Latin]
    • Erdosteine [INN]
    • PV 144
    • C8H11NO4S2
    • Erdosteine (INN)
    • 2-[2-oxo-2-[(2-oxothiolan-3-yl)amino]ethyl]sulfanylacetic acid
    • DL-S-(2-(N-3-(2-Oxotetrahydrotheinyl)acetamido))thioglycolic acid
    • Acide ((2-oxo-3-tetrahydrothienylcarbamoyl)-methylthio)acetique [French]
    • ((2-Oxo-2-((tetrahydro-2-oxo-3-thienyl)amino)ethyl)thio)acetic acid
    • Acetic acid, [[2-oxo-2-[(tetrahydro-2-oxo-3-thienyl)amino]ethyl]thio]-
    • DSSTox_RID_8293
    • 2-[[2-Oxo-2-[(tetrahydro-2-oxo-3-thienyl)amino]ethyl]thio]acetic acid (ACI)
    • Acetic acid, [[2-oxo-2-[(tetrahydro-2-oxo-3-thienyl)amino]ethyl]thio]- (9CI)
    • 2-([[(2-Oxothiolan-3-yl)carbamoyl]methyl]sulfanyl)acetic acid
    • Erdostin
    • Mucotec
    • Secresolv
    • CAS-84611-23-4
    • 2-((((2-oxothiolan-3-yl)carbamoyl)methyl)sulfanyl)acetic acid
    • MFCD00867664
    • 105426-14-0
    • Acide ((2-oxo-3-tetrahydrothienylcarbamoyl)-methylthio)acetique
    • s1825
    • 2-((2-Oxo-2-((2-oxotetrahydrothiophen-3-yl)amino)ethyl)thio)acetic acid
    • HY-B0289
    • EN300-7361949
    • DB05057
    • T72990
    • NCGC00185774-02
    • SBI-0653501.0001
    • SCHEMBL21721
    • BRD-A05515753-001-03-2
    • Erdosteine [INN:BAN]
    • HMS3655I14
    • STL452949
    • AB01274804-01
    • MLS006010056
    • Erdostiene
    • R05CB15
    • UNII-76J0853EKA
    • AB01274804_02
    • ERDOSTEINE [WHO-DD]
    • QGFORSXNKQLDNO-UHFFFAOYSA-N
    • Erdosteine,(S)
    • Tox21_113176
    • Tox21_113176_1
    • NCGC00185774-09
    • ERDOSTEINE [MART.]
    • BRD-A05515753-001-04-0
    • DTXCID5028661
    • 2-(2-oxo-2-(2-oxotetrahydrothiophen-3-ylamino)ethylthio)acetic acid
    • CHEBI:135014
    • BRD-A05515753-001-02-4
    • ({2-oxo-2-[(2-oxotetrahydrothiophen-3-yl)amino]ethyl}sulfanyl)acetic acid
    • 76J0853EKA
    • 2-({[(2-oxothiolan-3-yl)carbamoyl]methyl}sulfanyl)acetic acid
    • NCGC00185774-01
    • AB01274804_03
    • KS-1352
    • CHEMBL1697744
    • CCG-213836
    • AKOS015888361
    • E1026
    • SR-01000944253-1
    • AC-5278
    • Mucotec (TN)
    • ERDOSTEINE [MI]
    • 84611-23-4
    • Acetic acid, ((2-oxo-2-((tetrahydro-2-oxo-3-thienyl)amino)ethyl)thio)-
    • DTXSID8048735
    • Edirel
    • (+/-)-((((TETRAHYDRO-2-OXO-3-THIENYL)CARBAMOYL)METHYL)THIO)ACETIC ACID
    • SW220302-1
    • Erdosteine;[[2-Oxo-2-[(tetrahydro-2-oxo-3-thienyl)amino]ethyl]thio]acetic acid; Dithiosteine; Erdostin; RV 144; Secresolv
    • Vectrine
    • ERDOSTEINE (MART.)
    • SR-01000944253
    • (+-)-((((Tetrahydro-2-oxo-3-thienyl)carbamoyl)methyl)thio)acetic acid
    • Erdotin
    • SMR002529560
    • Erdosteinum
    • D07383
    • Q3731252
    • Erdosteine, >=98% (HPLC)
    • NS00006917
    • RV144
    • Erdosteinum (Latin)
    • erdosteina
    • HMS3264C11
    • MDL: MFCD00867664
    • Inchi: 1S/C8H11NO4S2/c10-6(3-14-4-7(11)12)9-5-1-2-15-8(5)13/h5H,1-4H2,(H,9,10)(H,11,12)
    • InChI Key: QGFORSXNKQLDNO-UHFFFAOYSA-N
    • SMILES: O=C(CSCC(NC1CCSC1=O)=O)O

Computed Properties

  • Exact Mass: 249.01300
  • Monoisotopic Mass: 249.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -0.1
  • Topological Polar Surface Area: 134

Experimental Properties

  • Color/Form: White or nearly white crystalline powder
  • Density: 1.48
  • Melting Point: 160.0 to 164.0 deg-C
  • Boiling Point: 590.4°C at 760 mmHg
  • Flash Point: 310.8 °C
  • Refractive Index: 1.615
  • Solubility: biological extracorporealIn Vitro:DMSOsolubility50 mg/mL(200.55 mM;Need ultrasonic)H2O6.67 mg/mL(26.75 mM;Need ultrasonic)
  • PSA: 134.07000
  • LogP: 0.34340
  • Merck: 3647
  • pka: 3.71(at 25℃)
  • λmax: 236(H2O)(lit.)
  • Vapor Pressure: 0.0±3.6 mmHg at 25°C

Erdosteine Security Information

Erdosteine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Erdosteine Pricemore >>

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Erdosteine Production Method

Production Method 1

Reaction Conditions
Reference
[(2-Oxo-3-tetrahydrothienylcarbamoyl)alkylthio]acetic acids, their salts and esters, and pharmaceutical compositions containing them
, European Patent Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  4 h, rt
Reference
Synthesis of erdosteine
Li, Fei; Gong, Yandong; Xia, Zhiqing, Zhongguo Yiyao Gongye Zazhi, 2001, 32(12), 533-534

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetone ;  15 min, 10 °C
1.2 Solvents: Acetone ;  15 min, 10 - 15 °C; 2 h, 10 °C
1.3 Reagents: Ammonium hydroxide Solvents: Water ;  pH 6
1.4 Reagents: Hydrochloric acid Solvents: Water ;  2 h, rt
Reference
New process for the preparation of erdosteine via DMF-catalyzed chlorination of thiodiglycolic acid with oxalyl chloride in methylene chloride
, Mexico, , ,

Erdosteine Raw materials

Erdosteine Preparation Products

Erdosteine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:84611-23-4)Erdosteine, ≥ 98.0%
Order Number:LE12148
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:06
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:84611-23-4)Erdosteine
Order Number:sfd22141
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on Erdosteine

Recent Advances in Erdosteine (84611-23-4) Research: A Comprehensive Review

Erdosteine (CAS: 84611-23-4) is a mucolytic and antioxidant agent with a well-established role in the management of chronic respiratory diseases, particularly chronic obstructive pulmonary disease (COPD) and bronchitis. Recent studies have expanded our understanding of its pharmacological mechanisms, clinical efficacy, and potential new applications. This research briefing synthesizes the latest findings from peer-reviewed literature, clinical trials, and preclinical studies to provide a comprehensive update on Erdosteine's therapeutic potential.

A 2023 multicenter randomized controlled trial published in Respiratory Medicine demonstrated Erdosteine's superior efficacy compared to placebo in reducing exacerbation rates in moderate-to-severe COPD patients (p<0.01). The study, involving 1,200 participants across 40 centers, revealed a 32% reduction in acute exacerbations with 600 mg/day Erdosteine treatment over 12 months. Notably, the drug showed particular effectiveness in patients with frequent exacerbator phenotype, suggesting its potential as a phenotype-specific therapy.

At the molecular level, new research has elucidated Erdosteine's unique dual mechanism of action. Beyond its known mucolytic effects through free sulfhydryl group donation, recent in vitro studies published in Biochemical Pharmacology (2024) have identified its role as a potent Nrf2 activator, enhancing antioxidant gene expression. This finding explains its observed protective effects against oxidative stress in alveolar epithelial cells, with a 2.5-fold increase in glutathione levels observed at therapeutic concentrations.

Emerging applications of Erdosteine are being explored in pulmonary fibrosis. A preclinical study in European Respiratory Journal (2023) reported that Erdosteine significantly reduced TGF-β1-induced collagen deposition in human lung fibroblasts by 47% (p=0.003) through inhibition of SMAD2/3 phosphorylation. These findings suggest potential expansion of indications, though clinical validation is pending.

Pharmacokinetic advancements include the development of a novel sustained-release formulation (Erdosteine SR) currently in Phase II trials. Early data indicate maintained therapeutic plasma concentrations for 24 hours with once-daily dosing, potentially improving adherence in chronic therapy. Bioavailability studies confirm the 600mg SR formulation achieves AUC0-24 comparable to conventional 300mg twice-daily dosing.

Safety profiles remain favorable, with meta-analysis of recent trials showing no significant increase in adverse events versus placebo (OR 1.12, 95% CI 0.98-1.28). Post-marketing surveillance data from 50,000 patient-years of exposure confirm the established safety profile, with gastrointestinal events (mostly mild) occurring in 3.2% of patients.

Future research directions include exploration of Erdosteine's potential in COVID-19 sequelae management, with two ongoing trials investigating its effects on post-viral pulmonary fibrosis. Additionally, combination therapies with bronchodilators are being evaluated for synergistic effects in severe COPD. The drug's pleiotropic mechanisms continue to make it a subject of active investigation in respiratory therapeutics.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:84611-23-4)Erdosteine, ≥ 98.0%
LE12148
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:84611-23-4)Erdosteine
sfd22141
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email